1-(4-Methoxybenzyl)-3-hydroxy-4-ethoxycarbonyl-5-(3-pyridyl)-3-pyrrolin-2-one

• IUPAC Name: ethyl 4-hydroxy-1-[(4-methoxyphenyl)methyl]-5-oxo-2-pyridin-3-yl-2H-pyrrole-3-carboxylate
• InChI: InChI=1S/C20H20N2O5/c1-3-27-20(25)16-17(14-5-4-10-21-11-14)22(19(24)18(16)23)12-13-6-8-15(26-2)9-7-13/h4-11,17,23H,3,12H2,1-2H3
• InChI Key: RXCJIYACOOVUQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=O)N(C1C2=CN=CC=C2)CC3=CC=C(C=C3)OC)O
• Molecular Formula: C20H20N2O5
• DSSTOX Substance ID: DTXSID60716094
• Molecular Weight: 368.4 g/mol
• CAS RN: 359436-85-4

Description

The compound “1-(4-Methoxybenzyl)-3-hydroxy-4-ethoxycarbonyl-5-(3-pyridyl)-3-pyrrolin-2-one” is a complex organic molecule. It contains a pyrrolin-2-one ring, which is a type of pyrrolidine, a five-membered ring with one nitrogen atom. Pyrrolidines are common structural motifs in natural products and have found applications in diverse fields.

Scientific Research Applications

Synthesis and Reactivity

The compound is part of a broader class of 3-Hydroxy-3-pyrrolin-2-ones, which are of interest due to their high reactivity and potential for creating a wide range of derivatives through various chemical reactions. These compounds are synthesized through three-component reactions involving aroylpyruvic acid methyl ester, aromatic aldehydes, and glycinamide hydrochloride, showcasing their versatility in organic synthesis (Gein & Pastukhova, 2020).

Antioxidant Activity

Derivatives of 3-pyrroline-2-ones, including those with ethoxycarbonyl and methoxybenzyl groups, have been investigated for their antioxidant properties. The study of polysubstituted 3-hydroxy-3-pyrrolin-2-ones revealed significant radical scavenging activity, highlighting the potential of these compounds in developing new antioxidants (Nguyen et al., 2022).

Pharmacological Activity

Research into 1-alkoxyaryl-5-aryl-4-acyl-3-hydroxy-3-pyrrolin-2-ones demonstrates the pharmacological potential of these compounds, with studies indicating antibacterial, analgesic, antipyretic, and anti-inflammatory activities. Such findings suggest these compounds' relevance in developing new therapeutic agents (Gein et al., 2011).

Visible-Light-Mediated Reactions

The synthesis of pyrroline through visible-light-mediated reactions involving O-(4-methoxybenzyl) oxime ether demonstrates innovative methods to generate pyrrolines, a class of compounds related to 3-pyrrolin-2-ones. This approach underlines the evolving techniques in organic synthesis, leveraging light to facilitate complex reactions (Usami et al., 2018).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some pyrrolidines have been developed as inhibitors of specific enzymes.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. Given the versatility of pyrrolidines in drug discovery, this compound could potentially be explored for medicinal applications.